Cas no 768298-63-1 (ethyl 4-amino-2-methylthiophene-3-carboxylate)
768298-63-1 structure
Product Name:ethyl 4-amino-2-methylthiophene-3-carboxylate
CAS No:768298-63-1
MF:C8H11NO2S
MW:185.24344086647
MDL:MFCD20697550
CID:1781599
PubChem ID:21568444
Update Time:2025-04-21
ethyl 4-amino-2-methylthiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylic acid, 4-amino-2-methyl-, ethyl ester
- ethyl 4-amino-2-methylthiophene-3-carboxylate
- SCHEMBL4501847
- EN300-25390823
- JFGSHIFFUDQQOJ-UHFFFAOYSA-N
- 768298-63-1
- 3-amino-4-carbethoxy-5-methylthiophene
- Ethyl 4-amino-2-methyl-thiophene-3-carboxylate
-
- MDL： MFCD20697550
- Inchi： 1S/C8H11NO2S/c1-3-11-8(10)7-5(2)12-4-6(7)9/h4H,3,9H2,1-2H3
- InChI Key： JFGSHIFFUDQQOJ-UHFFFAOYSA-N
- SMILES： S1C=C(C(C(=O)OCC)=C1C)N
Computed Properties
- Exact Mass: 185.05104977g/mol
- Monoisotopic Mass: 185.05104977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 80.6Ų
ethyl 4-amino-2-methylthiophene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A169003873-5g |
Ethyl 4-amino-2-methylthiophene-3-carboxylate |
768298-63-1 | 95% | 5g |
$1591.92 | 2023-09-01 | |
| Alichem | A169003873-10g |
Ethyl 4-amino-2-methylthiophene-3-carboxylate |
768298-63-1 | 95% | 10g |
$2508.48 | 2023-09-01 | |
| Alichem | A169003873-25g |
Ethyl 4-amino-2-methylthiophene-3-carboxylate |
768298-63-1 | 95% | 25g |
$4020.00 | 2023-09-01 | |
| Enamine | EN300-25390823-1g |
ethyl 4-amino-2-methylthiophene-3-carboxylate |
768298-63-1 | 1g |
$600.0 | 2023-09-14 | ||
| Enamine | EN300-25390823-5g |
ethyl 4-amino-2-methylthiophene-3-carboxylate |
768298-63-1 | 5g |
$1737.0 | 2023-09-14 | ||
| Enamine | EN300-25390823-10g |
ethyl 4-amino-2-methylthiophene-3-carboxylate |
768298-63-1 | 10g |
$2577.0 | 2023-09-14 | ||
| Enamine | EN300-25390823-0.05g |
ethyl 4-amino-2-methylthiophene-3-carboxylate |
768298-63-1 | 95% | 0.05g |
$504.0 | 2024-06-19 | |
| Enamine | EN300-25390823-0.1g |
ethyl 4-amino-2-methylthiophene-3-carboxylate |
768298-63-1 | 95% | 0.1g |
$528.0 | 2024-06-19 | |
| Enamine | EN300-25390823-0.25g |
ethyl 4-amino-2-methylthiophene-3-carboxylate |
768298-63-1 | 95% | 0.25g |
$551.0 | 2024-06-19 | |
| Enamine | EN300-25390823-0.5g |
ethyl 4-amino-2-methylthiophene-3-carboxylate |
768298-63-1 | 95% | 0.5g |
$575.0 | 2024-06-19 |
ethyl 4-amino-2-methylthiophene-3-carboxylate Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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